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Compound of Interest

Compound Name: Socketol

CAS No.: 81340-57-0

Cat. No.: B1214978

Get Quote

Disclaimer: The following document provides safety and logistical guidance for a hypothetical

substance, "Socketol." The information herein is based on general best practices for handling

hazardous laboratory chemicals and should be adapted to the specific, documented properties

of any real substance being used. Always consult the official Safety Data Sheet (SDS) for any

chemical before handling.

This guide is intended for trained laboratory personnel, including researchers, scientists, and

drug development professionals. It provides essential procedural information to ensure the safe

handling and disposal of Socketol.

Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before beginning any work with Socketol. The

following table summarizes its assumed hazardous properties.
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Hazard Category Description GHS Pictogram

Physical Hazard

Flammable Liquid (Category

2): Highly flammable liquid and

vapor. Keep away from heat

and ignition sources.

🔥

Health Hazard

Acute Dermal Toxicity

(Category 3): Toxic in contact

with skin.

💀

Skin Corrosion/Irritation

(Category 2): Causes skin

irritation.

❗

Serious Eye Damage/Irritation

(Category 1): Causes serious

eye damage.

Corrosion

Acute Inhalation Toxicity

(Category 4): Harmful if

inhaled.

❗

Specific Target Organ Toxicity

(Single Exposure): May cause

respiratory irritation.

❗

Environmental Hazard

Chronic Aquatic Toxicity

(Category 2): Toxic to aquatic

life with long-lasting effects.

🐠

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The level of PPE may be adjusted based

on the specific procedure and associated risks (e.g., handling small vs. large quantities).
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PPE Type Specification Purpose

Hand Protection

Nitrile or Neoprene Gloves:

Double-gloving is required.

Check for tears or holes before

use.

Prevents dermal absorption

and skin irritation.

Eye/Face Protection

Chemical Splash Goggles and

Face Shield: Goggles must be

worn at all times. Use a face

shield when handling volumes

>50mL.

Protects against splashes,

preventing severe eye

damage.

Body Protection

Flame-Resistant Laboratory

Coat: Must be fully buttoned

with sleeves down.

Protects skin and clothing from

splashes and fire.

Respiratory Protection

Chemical Fume Hood: All work

with Socketol must be

performed inside a certified

chemical fume hood.

Prevents inhalation of harmful

vapors.

Footwear
Closed-toe, non-slip shoes:

Must fully cover the foot.

Protects against spills and

dropped items.

Handling Procedures: Experimental Workflow
Follow these steps to ensure safe handling during experimental use.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the indicated safe height.

Assemble all necessary equipment (glassware, reagents, waste containers) inside the

fume hood.

Don all required PPE as specified in Section 2.0.

Place an absorbent, chemical-resistant mat on the work surface.
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Aliquotting and Use:

Transport the primary container of Socketol in a secondary, shatter-proof container.

Carefully uncap the container inside the fume hood.

Use a calibrated pipette or syringe to transfer the required amount to your experimental

vessel. Avoid pouring directly from the main stock bottle.

Securely recap the primary container immediately after use.

Post-Procedure:

Decontaminate any non-disposable equipment that came into contact with Socketol using

an appropriate solvent (e.g., 70% ethanol), collecting all rinsate as hazardous waste.

Wipe down the work surface within the fume hood.

Proceed to the disposal plan outlined in Section 5.0.

Emergency Procedures
Immediate and correct response to an exposure is critical.
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes at an

emergency eyewash station, holding eyelids

open. Seek immediate medical attention.

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, begin CPR (if

trained). Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill (<100mL)

Inside a fume hood, cover the spill with an

absorbent, non-combustible material (e.g.,

vermiculite). Collect the material using non-

sparking tools and place it in a labeled

hazardous waste container. Decontaminate the

area.

Major Spill (>100mL)

Evacuate the immediate area. Alert laboratory

personnel and contact the institutional

Environmental Health & Safety (EHS)

department. Prevent the spill from entering

drains.

Disposal Plan
All Socketol waste is considered hazardous and must be disposed of accordingly.

Waste Segregation:
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Liquid Waste: Collect all unused Socketol and contaminated rinsate in a designated,

sealed, and clearly labeled hazardous waste container. The container must be compatible

with flammable organic solvents.

Solid Waste: Collect all contaminated disposables (e.g., gloves, pipette tips, absorbent

pads) in a separate, sealed, and clearly labeled hazardous waste container.

Container Management:

Keep waste containers closed at all times, except when adding waste.

Do not fill containers beyond 80% capacity.

Store waste containers in a designated satellite accumulation area within the lab, away

from ignition sources and drains.

Final Disposal:

Arrange for pickup of the hazardous waste through your institution's EHS department. Do

not pour any Socketol waste down the drain.

Workflow and Safety Diagram
The following diagram illustrates the key stages and decision points in the safe handling and

disposal workflow for Socketol.
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Experiment & Waste Management

4. Final Disposal

Start: Verify Fume Hood
& Assemble Equipment

Don Full PPE
(Gloves, Goggles, Coat)

Transport Socketol in
Secondary Containment

Aliquot Required Volume

Perform Experiment

Decontaminate Equipment
(Collect Rinsate)

Segregate Solid Waste
(Gloves, Tips)

Segregate Liquid Waste
(Socketol, Rinsate)

Store Waste in Designated Area

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Socketol.
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To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Socketol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214978/docs#standard-operating-procedure-
handling-and-disposal-of-socketol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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